Cas no 4626-22-6 (Dihydroformononetin)

• Product Name: Dihydroformononetin
• CAS No: 4626-22-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 325657
• PubChem ID: 14730796
• Update Time: 2025-10-29

Dihydroformononetin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-3-(4-methoxyphenyl)-
• Isoflavanone,7-hydroxy-4'-methoxy- (7CI,8CI)
• 2,3-Dihydro-7-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 7-hydroxy-3-(4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• CHEBI:174556
• Dihydroformononetin
• CHEMBL3343011
• 7-Hydroxy-4'-methoxyisoflavanone
• SCHEMBL2069507
• 4626-22-6
• INYISIYHXQDCPK-UHFFFAOYSA-N
• BDBM50102651
• 7-hydroxy-3-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• LMPK12050448
• DTXSID401175698

• Inchi： 1S/C16H14O4/c1-19-12-5-2-10(3-6-12)14-9-20-15-8-11(17)4-7-13(15)16(14)18/h2-8,14,17H,9H2,1H3
• InChI Key： INYISIYHXQDCPK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C2C=CC(=CC=2)OC)C1)=O)O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on Dihydroformononetin

Exploring Dihydroformononetin (CAS No. 4626-22-6): Properties, Applications, and Research Insights

Dihydroformononetin (CAS No. 4626-22-6) is a naturally occurring isoflavonoid compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. As a derivative of formononetin, this bioactive compound is found in several medicinal plants, including red clover and soy. Researchers and health enthusiasts alike are increasingly interested in dihydroformononetin for its antioxidant, anti-inflammatory, and estrogenic properties, making it a hot topic in the fields of nutraceuticals and functional foods.

The chemical structure of dihydroformononetin (C₁₆H₁₄O₄) features a flavonoid backbone with specific hydroxyl and methoxy substitutions that contribute to its biological activity. With a molecular weight of 270.28 g/mol, this compound has shown promising results in various in vitro and in vivo studies. Recent searches on scientific databases reveal growing interest in "dihydroformononetin benefits," "dihydroformononetin vs formononetin," and "dihydroformononetin extraction methods," reflecting the compound's rising popularity in research circles.

One of the most discussed applications of dihydroformononetin is in the dietary supplement industry. As consumers increasingly seek natural alternatives to support hormonal balance and menopausal health, this compound has emerged as a potential candidate due to its phytoestrogenic properties. Studies suggest that dihydroformononetin may help modulate estrogen receptors without the side effects associated with synthetic hormones, making it a subject of interest for "natural hormone replacement therapy" research.

In the realm of cosmeceuticals, dihydroformononetin is being explored for its potential anti-aging and skin-protective effects. The compound's antioxidant capacity makes it particularly interesting for formulations targeting oxidative stress and photoaging. Recent patent filings indicate growing commercial interest in incorporating dihydroformononetin into anti-wrinkle creams and sun protection products, aligning with the booming market for plant-based skincare solutions.

The pharmacokinetics of dihydroformononetin has become a focal point for researchers investigating its bioavailability and metabolism. Questions like "how is dihydroformononetin absorbed" and "dihydroformononetin half-life" frequently appear in scientific literature searches. Current studies suggest that the compound undergoes extensive phase II metabolism in the liver, which may influence its biological activity and therapeutic potential.

From a synthetic chemistry perspective, dihydroformononetin presents interesting challenges and opportunities. The development of efficient synthetic routes to produce this compound has become an active area of research, particularly for pharmaceutical applications requiring high purity. Recent advances in green chemistry approaches have led to more sustainable methods for dihydroformononetin production, addressing the growing demand for environmentally friendly synthesis in the chemical industry.

The agricultural applications of dihydroformononetin are also gaining attention. As a natural compound with potential plant growth-regulating properties, it's being studied for its role in crop improvement and stress resistance. This aligns well with current trends in sustainable agriculture and the search for bio-based alternatives to synthetic agrochemicals.

Quality control and analytical methods for dihydroformononetin have become increasingly sophisticated. Techniques such as HPLC, LC-MS, and NMR spectroscopy are commonly employed to characterize and quantify this compound in various matrices. The development of standardized extraction protocols for dihydroformononetin from natural sources remains an active area of method development.

Looking to the future, dihydroformononetin research appears poised for expansion. Emerging areas of investigation include its potential role in metabolic disorders, neuroprotection, and cardiovascular health. As the scientific community continues to unravel the mechanisms behind its biological activities, dihydroformononetin may well become an important compound in the development of novel therapeutic agents and functional ingredients.

The commercial landscape for dihydroformononetin is evolving rapidly. With increasing consumer awareness of plant-based bioactive compounds, market analysts predict steady growth in demand for this ingredient. Current price trends and availability of dihydroformononetin reflect its transition from a research chemical to a commercially viable ingredient for various applications.

In conclusion, dihydroformononetin (CAS No. 4626-22-6) represents a fascinating intersection of traditional knowledge and modern science. Its diverse potential applications across healthcare, cosmetics, and agriculture sectors, combined with growing scientific validation, position this compound as one to watch in the coming years. As research continues to uncover its full potential, dihydroformononetin may well emerge as a star player in the realm of natural bioactive compounds.